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Compound of Interest

Compound Name: ML192

Cat. No.: B15602871 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the solubilization and preparation of

ML192 for use in cell culture experiments. ML192 is a potent and selective antagonist of the G

protein-coupled receptor 55 (GPR55). Proper preparation of this compound is critical for

obtaining accurate and reproducible experimental results.

Data Presentation
ML192 Solubility and Storage
ML192 is sparingly soluble in aqueous solutions and requires an organic solvent for the

preparation of stock solutions. Dimethyl sulfoxide (DMSO) is the recommended solvent.
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Property Value Source

Molecular Weight 382.48 g/mol N/A

Solubility in DMSO ≥ 2.5 mg/mL (≥ 6.54 mM) [1]

Recommended Stock Solution

Solvent
100% DMSO [1]

Stock Solution Storage
-20°C for up to 1 month, -80°C

for up to 6 months
[1]

Final Assay DMSO

Concentration
≤ 0.5% (v/v)

General cell culture best

practice

Note: To ensure the highest quality, it is recommended to use the stock solution within 6

months when stored at -80°C.[1]

Experimental Protocols
Protocol for Preparation of ML192 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of ML192 in DMSO.

Materials:

ML192 powder

Anhydrous/Sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated pipette and sterile tips

Procedure:

Calculate the required mass of ML192:

For 1 mL of a 10 mM stock solution, the required mass is:
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Mass (mg) = 10 mmol/L * 1 L/1000 mL * 1 mL * 382.48 g/mol * 1000 mg/g = 3.8248 mg

Weighing ML192:

Carefully weigh out approximately 3.83 mg of ML192 powder and place it into a sterile

microcentrifuge tube.

Dissolving in DMSO:

Add 1 mL of anhydrous/sterile DMSO to the microcentrifuge tube containing the ML192
powder.

Ensuring Complete Dissolution:

Vortex the solution thoroughly for 1-2 minutes until the powder is completely dissolved. If

precipitation is observed, gentle warming and/or sonication can be used to aid dissolution.

[1]

Storage:

Aliquot the 10 mM stock solution into smaller, single-use volumes to avoid repeated

freeze-thaw cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term

storage (up to 6 months).[1]

Protocol for Preparing ML192 Working Solutions for Cell
Culture
This protocol outlines the dilution of the 10 mM ML192 stock solution to final working

concentrations for treating cells in culture.

Materials:

10 mM ML192 stock solution in DMSO

Pre-warmed, complete cell culture medium appropriate for your cell line
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Sterile microcentrifuge tubes or a 96-well plate for serial dilutions

Calibrated pipettes and sterile tips

Procedure:

Thaw the Stock Solution:

Thaw a single aliquot of the 10 mM ML192 stock solution at room temperature.

Determine Final Working Concentrations:

Decide on the final concentrations of ML192 you wish to test in your cell-based assay. The

IC50 of ML192 for inhibiting L-α-lysophosphatidylinositol (LPI)-induced β-arrestin

trafficking is approximately 0.70 µM.[1] A typical concentration range for testing could be

from 0.1 µM to 10 µM.

Serial Dilution (Example for a 10 µM final concentration):

To achieve a final concentration of 10 µM in your cell culture well, you will need to perform

a serial dilution. It is recommended to keep the final DMSO concentration in the cell

culture medium at or below 0.5%.

Step A: Intermediate Dilution: Prepare a 1 mM intermediate solution by diluting the 10 mM

stock 1:10 in complete cell culture medium (e.g., 2 µL of 10 mM ML192 + 18 µL of

medium).

Step B: Final Dilution: Add an appropriate volume of the intermediate solution to your cell

culture wells to achieve the desired final concentration. For example, to achieve a 10 µM

final concentration in 1 mL of media, add 10 µL of the 1 mM intermediate solution. The

final DMSO concentration in this example would be 0.1%.

Vehicle Control:

Prepare a vehicle control by adding the same final concentration of DMSO to the cell

culture medium without ML192. This is crucial to ensure that any observed effects are due

to the compound and not the solvent.
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Treatment of Cells:

Add the prepared ML192 working solutions and the vehicle control to your cells and

incubate for the desired experimental duration.
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Caption: GPR55 signaling cascade and the inhibitory action of ML192.

Experimental Workflow for ML192 Preparation
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Caption: Workflow for preparing ML192 for cell culture experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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